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Compound of Interest

Compound Name: 2'-Methylacetoacetanilide

Cat. No.: B1293584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for 2'-Methylacetoacetanilide, a key intermediate in various manufacturing
processes. The information presented herein is intended to inform researchers, scientists, and
drug development professionals on the potential hazards, handling procedures, and
toxicological profile of this compound, ensuring its safe use in a laboratory and industrial
setting.

Physicochemical and General Hazard Information

2'-Methylacetoacetanilide is a white to off-white powder. A summary of its key
physicochemical properties is provided in the table below.
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Property Value Reference
Chemical Formula C11H13NOz2

Molecular Weight 191.23 g/mol

CAS Number 93-68-5

Melting Point 104-106 °C [1]

Boiling Point 326.97°C (rough estimate) [1]

Flash Point 143 °C [1][2][3]
Density 1.06 g/cm3 [3]

Vapor Pressure 0.01 hPa (at 20 °C) [1][2]

GHS Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2'-Methylacetoacetanilide is classified as follows:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]

o Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[4]
o Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[4]
Hazard Pictogram:

lwsalt text

Signal Word: Warning[4]
Hazard Statements:
e H302: Harmful if swallowed.[2][4]

e H312: Harmful in contact with skin.[4]
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e H332: Harmful if inhaled.[4]

Precautionary Statements:

A comprehensive list of precautionary statements includes: P261, P264, P270, P271, P280,
P301+P312, P302+P352, P304+P340, P312, P330, P362+P364, and P501.[1][4]

Toxicological Data

This section summarizes the available toxicological data for 2'-Methylacetoacetanilide. For

endpoints where specific data for this compound is not readily available, the general

methodology of the relevant OECD test guideline is described.

: Toxici

. . Classificati
Endpoint Species Route Value Reference
on
>5000 mg/kg o
LDso Rat Oral Low toxicity [5]
bw
> 2000 mg/kg -~
LDso Rat Dermal b Not Classified  [4]
W
Harmful if
) No data )
LCso Rat Inhalation ) inhaled (GHS  [4]
available
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Irritation and Sensitization
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Endpoint Species Result Classification Reference
Not irritating
Skin Irritation Rabbit (Primary Irritation  Not Classified [2]
Index = 0.0)
Minimally
o ] irritating (effects N
Eye Irritation Rabbit ) Not Classified [6]
reversible by day
8)
Skin
o No data available  No data available  No data available
Sensitization
Repeated Dose Toxicity
Endpoint Species Route Duration Value Reference
No data No data No data No data
NOAEL
available available available available
Assay Test System Result Reference

Ames Test (Bacterial
Reverse Mutation

Assay)

No data available

No data available

In vitro Micronucleus
Test

No data available

No data available

Carcinogenicity

No data is available on the carcinogenic potential of 2'-Methylacetoacetanilide.

Reproductive and Developmental Toxicity

No specific data is available for 2'-Methylacetoacetanilide.
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Experimental Protocols

Detailed experimental protocols for key toxicological assessments are outlined below, based on
internationally recognized OECD guidelines.

Acute Dermal Toxicity (as per OECD 402)

A study was conducted to assess the acute dermal toxicity of 2'-Methylacetoacetanilide in
Wistar rats.[4] A single dose of 2000 mg/kg body weight of the undiluted test substance was
applied to the clipped skin of 5 male and 5 female rats. The application site was covered with a
semi-occlusive dressing for 24 hours.[4] Animals were observed for mortality and clinical signs
of toxicity for 14 days.[4] Body weight was recorded at the beginning and end of the study.[4] At
the end of the observation period, all animals were subjected to a gross necropsy.[4]

Skin Irritation (as per OECD 404)

A study was performed to assess the skin irritation potential of 2'-Methylacetoacetanilide in
New Zealand White rabbits.[2] A single 4-hour, semi-occlusive, dermal application of
approximately 0.5 g of the test substance was administered to the intact skin of three rabbits.[2]
The animals were observed for dermal reactions for four days.[2] The treated areas were
scored for erythema and edema at approximately 24, 48, and 72 hours after application.[2]

Eye Irritation (as per OECD 405)

An eye irritation study was conducted on 2'-Methylacetoacetanilide in rabbits.[6] A single
dose of the test substance was instilled into the conjunctival sac of one eye of each of the three
animals, with the other eye serving as a control.[6] The eyes were examined for ocular
reactions at 1, 24, 48, and 72 hours, and then daily until all effects were reversed.[6] Ocular
lesions of the cornea, iris, and conjunctiva were scored.[6]

Skin Sensitization - Local Lymph Node Assay (LLNA) (as
per OECD 429)

While no specific study for 2'-Methylacetoacetanilide was found, the standard protocol
involves the topical application of the test substance to the dorsum of the ears of mice for three
consecutive days.[1][7][8][9] On day 6, a radiolabeled thymidine is injected intravenously, and
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the draining auricular lymph nodes are excised and weighed.[1] The proliferation of
lymphocytes in the lymph nodes is measured as an indicator of sensitization potential.[1][7]

Bacterial Reverse Mutation Assay (Ames Test) (as per
OECD 471)

This in vitro test uses strains of Salmonella typhimurium and Escherichia coli with pre-existing
mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[10]
The bacteria are exposed to the test substance, with and without metabolic activation (S9 mix).
[10] If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow
on a medium lacking the essential amino acid. The number of revertant colonies is counted to
determine the mutagenic potential.

In Vitro Mammalian Cell Micronucleus Test (as per OECD
487)

This assay detects damage to chromosomes or the mitotic apparatus in cultured mammalian
cells.[3][11] Cells are exposed to the test substance, with and without metabolic activation.
After exposure, the cells are treated with a cytokinesis blocker (cytochalasin B) to allow for the
identification of cells that have completed one cell division.[3] The cells are then examined for
the presence of micronuclei, which are small, extranuclear bodies containing chromosome
fragments or whole chromosomes that were not incorporated into the daughter nuclei during
mitosis.[11]

Repeated Dose 28-Day Oral Toxicity Study (as per OECD
407)

In this study, the test substance is administered orally to rodents daily for 28 days.[12][13] At
least three dose levels are used, along with a control group.[12] Animals are observed daily for
clinical signs of toxicity. Body weight and food consumption are monitored weekly. At the end of
the study, blood and urine samples are collected for hematological and clinical chemistry
analysis.[12] All animals are subjected to a full necropsy, and organs are weighed and
examined histopathologically.[12] The No-Observed-Adverse-Effect-Level (NOAEL) is
determined from this study.[12][13]
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Reproduction/Developmental Toxicity Screening Test (as
per OECD 421)

This screening study provides information on potential effects on male and female reproductive
performance and on the development of offspring.[14][15][16][17][18] The test substance is
administered orally to male and female rats before, during, and after mating.[14][15] Females
continue to be dosed during gestation and lactation.[14] Endpoints evaluated include mating
performance, fertility, gestation length, litter size, and pup viability, growth, and development.
[15] At termination, reproductive organs are examined histopathologically.[14]

Occupational Exposure and Safety
Occupational Exposure Limits

No specific occupational exposure limits (OELS) such as a Threshold Limit Value (TLV) from
ACGIH, a Permissible Exposure Limit (PEL) from OSHA, or a Recommended Exposure Limit
(REL) from NIOSH have been established for 2'-Methylacetoacetanilide. In the absence of
specific OELSs, it is prudent to handle this compound with care, minimizing exposure through
engineering controls, administrative controls, and the use of personal protective equipment.

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust.[6]

o Eye Protection: Wear chemical safety goggles or a face shield.[6]
o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[6]

» Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below acceptable levels, a NIOSH-approved respirator should be worn.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in areas where the chemical is handled. Wash hands thoroughly after handling.[6]

First Aid Measures
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get medical attention if irritation develops.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Get medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get medical attention immediately.

Logical Relationships in Health and Safety
Assessment

The following diagram illustrates the logical workflow for assessing the health and safety of a
chemical like 2'-Methylacetoacetanilide, from initial hazard identification to risk management.
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Health and Safety Assessment Workflow
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Conclusion

2'-Methylacetoacetanilide is classified as harmful if swallowed, in contact with skin, or if
inhaled. The available data indicates low acute oral and dermal toxicity. It is not a skin irritant
and is only minimally irritating to the eyes. While specific data for sensitization, mutagenicity,
carcinogenicity, and reproductive toxicity are not readily available in the public domain,
adherence to standard good laboratory practices and the use of appropriate personal
protective equipment should be sufficient to ensure the safe handling of this compound in most
research and development settings. Further investigation into the ECHA REACH registration
dossier may provide more detailed toxicological information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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